Cas no 658700-15-3 (tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate)
658700-15-3 structure
Product Name:tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate
CAS No:658700-15-3
MF:C11H13FN2O4
MW:256.230326414108
MDL:MFCD09953070
CID:1693954
PubChem ID:58742718
Update Time:2025-04-21
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (3-fluoro-4-nitrophenyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate
- (3-fluoro-4-nitrophenyl)carbamic acid tert-butyl ester
- tert-Butyl (3-fluoro-4-nitrophenyl)carbamate
- 1-(Boc-amino)-3-fluoro-4-nitrobenzene
- EN300-199082
- BS-32678
- DB-110305
- SCHEMBL7070721
- CS-0371737
- AKOS017556056
- tert-Butyl(3-fluoro-4-nitrophenyl)carbamate
- (tert-butoxy)-n-(3-fluoro-4-nitrophenyl)carboxamide
- 658700-15-3
- F78365
- WGKWEHCWQLJIDT-UHFFFAOYSA-N
-
- MDL: MFCD09953070
- Inchi: 1S/C11H13FN2O4/c1-11(2,3)18-10(15)13-7-4-5-9(14(16)17)8(12)6-7/h4-6H,1-3H3,(H,13,15)
- InChI Key: WGKWEHCWQLJIDT-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 256.08599
- Monoisotopic Mass: 256.08593506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-199082-0.05g |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate |
658700-15-3 | 95% | 0.05g |
$92.0 | 2023-09-16 | |
| Enamine | EN300-199082-0.1g |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate |
658700-15-3 | 95% | 0.1g |
$136.0 | 2023-09-16 | |
| Enamine | EN300-199082-0.25g |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate |
658700-15-3 | 95% | 0.25g |
$195.0 | 2023-09-16 | |
| Enamine | EN300-199082-0.5g |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate |
658700-15-3 | 95% | 0.5g |
$308.0 | 2023-09-16 | |
| Enamine | EN300-199082-1.0g |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate |
658700-15-3 | 95% | 1g |
$395.0 | 2023-06-05 | |
| Enamine | EN300-199082-2.5g |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate |
658700-15-3 | 95% | 2.5g |
$680.0 | 2023-09-16 | |
| Enamine | EN300-199082-5.0g |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate |
658700-15-3 | 95% | 5g |
$1155.0 | 2023-06-05 | |
| Enamine | EN300-199082-10.0g |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate |
658700-15-3 | 95% | 10g |
$2105.0 | 2023-06-05 | |
| Enamine | EN300-199082-1g |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate |
658700-15-3 | 95% | 1g |
$395.0 | 2023-09-16 | |
| Enamine | EN300-199082-5g |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate |
658700-15-3 | 95% | 5g |
$1155.0 | 2023-09-16 |
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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